Methyl 3-(fluorosulfonyl)benzoate
Overview
Description
Methyl 3-(fluorosulfonyl)benzoate is an organic compound with the molecular formula C8H7FO4S . It is used in various chemical reactions and is considered a building block in organic chemistry .
Synthesis Analysis
The synthesis of Methyl 3-(fluorosulfonyl)benzoate involves several steps. One method involves the reaction of sulfonyl fluoride with trimethylsilylazide and 1,8-diazabicyclo[5.4.0]undec-7-ene in acetonitrile at 20℃ for 1 hour . Another method involves the reaction with sulfuric acid under reflux conditions for 16 hours . The yield of these reactions varies, with reported yields of 95% and 65% respectively .Molecular Structure Analysis
The molecular weight of Methyl 3-(fluorosulfonyl)benzoate is 218.20 . The InChI Key, which is a unique identifier for chemical substances, is JEGFLTZACMZIDD-UHFFFAOYSA-N .Chemical Reactions Analysis
Methyl 3-(fluorosulfonyl)benzoate can participate in various chemical reactions. For example, it can react with trimethylsilylazide and 1,8-diazabicyclo[5.4.0]undec-7-ene in acetonitrile to yield the desired sulfonyl azide . It can also react with sulfuric acid under reflux conditions to yield a white solid .Physical And Chemical Properties Analysis
Methyl 3-(fluorosulfonyl)benzoate is a solid substance that should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
- Application : Photochromic solid-state materials are essential for separations, advanced sensors, drug delivery, data storage, and molecular switches. Incorporating this compound into photoswitchable materials could enhance their responsiveness to light stimuli .
- Application : Direct fluorosulfonylation using fluorosulfonyl radicals is an efficient method for producing sulfonyl fluorides. Methyl 3-(fluorosulfonyl)benzoate can serve as a precursor in this process .
Photoactive Materials
Sulfonyl Fluorides Synthesis
Photomechanical Devices
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 3-fluorosulfonylbenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7FO4S/c1-13-8(10)6-3-2-4-7(5-6)14(9,11)12/h2-5H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JEGFLTZACMZIDD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC=C1)S(=O)(=O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7FO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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